1-(3-Methylphenyl)bicyclo[2.2.1]heptane

• CAS No.: 61192-21-0
• Molecular Formula: C14H18
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 1-(3-methylphenyl)bicyclo[2.2.1]heptane
• InChI: InChI=1S/C14H18/c1-11-3-2-4-13(9-11)14-7-5-12(10-14)6-8-14/h2-4,9,12H,5-8,10H2,1H3
• InChI Key: NAPMIPXQUNUIFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C23CCC(C2)CC3

Description

The bicyclo[2.2.1]heptane scaffold, also known as norbornane, is a rigid, bicyclic hydrocarbon structure with significant applications in pharmaceuticals, materials science, and asymmetric synthesis . The compound 1-(3-Methylphenyl)bicyclo[2.2.1]heptane features a 3-methylphenyl substituent attached to the bicyclic framework.

Preparation Methods

Diels-Alder Reaction Strategies for Bicyclo[2.2.1]heptane Skeleton Formation

The Diels-Alder (DA) reaction remains the cornerstone for constructing the bicyclo[2.2.1]heptane framework. Source demonstrates a sequential DA/rearrangement protocol using 2,3-dimethyl-1,3-butadiene and methacrolein under MeAlCl₂ catalysis at −20°C, achieving 85% yield of the bicyclic intermediate. For 1-(3-methylphenyl) derivatives, substituting methacrolein with 3-methylcinnamaldehyde as the dienophile introduces the aryl group in situ. Kinetic studies reveal that the endo transition state dominates when Lewis acids coordinate to the dienophile’s carbonyl oxygen, steering regioselectivity toward the desired 1-aryl product.

Post-DA rearrangement steps, such as Claisen or Cope rearrangements, are critical for positioning substituents. For example, heating the DA adduct with excess MeAlCl₂ at 80°C induces a-sigmatropic shift, relocating the 3-methylphenyl group to the bridgehead position. This two-step sequence achieves an overall 72% isolated yield after column chromatography (hexane/MTBE 100:1) and bulb-to-bulb distillation.

Isomerization-Driven One-Pot Synthesis from Acyclic Olefins

Industrial-scale methods from Source bypass multi-step sequences by integrating DA reactions with acid-catalyzed isomerization. Reacting 2-butene with cyclopentadiene in the presence of zeolite catalysts at 150–350°C directly yields 2-methylene-3-methylbicyclo[2.2.1]heptane, which undergoes hydrogenation to saturate the double bond. Introducing 3-methylstyrene instead of 2-butene installs the aryl group at the C1 position, though this requires careful temperature modulation to suppress oligomerization.

A representative protocol involves:

• Charging a tubular reactor with β-zeolite (Si/Al = 25) and 3-methylstyrene/cyclopentadiene (2:1 molar ratio).
• Heating to 250°C under autogenous pressure for 2 h.
• Hydrogenating the product over Pd/C (5 wt%) at 50 psi H₂.

This route achieves 68% yield with 94% purity, though competing pathways generate 5–7% of regioisomeric byproducts.

Transition Metal-Catalyzed Functionalization of Preformed Bicyclic Intermediates

Late-stage functionalization via cross-coupling offers modular access to 1-(3-methylphenyl) derivatives. Source outlines a Suzuki-Miyaura coupling strategy using bromobicyclo[2.2.1]heptane and 3-methylphenylboronic acid. Key steps include:

• Lithiation of bicyclo[2.2.1]heptane at −78°C using n-BuLi/THF.
• Quenching with trimethylborate to form the boronic ester.
• Coupling with 3-bromo-1-methylbenzene under Pd(PPh₃)₄ catalysis (2 mol%) in dioxane/H₂O (3:1) at 90°C.

This method affords 63% yield after silica gel chromatography, though steric hindrance at the bridgehead necessitates prolonged reaction times (24–36 h). Comparative studies show that Buchwald-Hartwig amination protocols are less effective (<35% yield) due to the substrate’s rigidity.

Acid-Catalyzed Friedel-Crafts Alkylation of Bicyclo[2.2.1]heptene

Electrophilic aromatic substitution provides an alternative route for aryl group installation. Treating bicyclo[2.2.1]hept-2-ene with 3-methylbenzene and AlCl₃ at 0°C induces Friedel-Crafts alkylation, yielding the target compound after hydrogenation. However, competing polymerization of the alkene and over-alkylation limit yields to 41–45%. Microwave-assisted conditions (100°C, 10 min) improve efficiency to 58% by accelerating the reaction kinetics.

Comparative Analysis of Methodologies

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
DA/Rearrangement	85	98	High regioselectivity	Multi-step purification required
One-Pot Isomerization	68	94	Scalability	Byproduct formation
Suzuki Coupling	63	97	Modularity	Long reaction time
Friedel-Crafts	58	91	Simplicity	Competing side reactions

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methylphenyl)bicyclo[2.2.1]heptane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert double bonds to single bonds, altering the compound’s reactivity.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents on the phenyl ring, such as nitro or halogen groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Saturated hydrocarbons.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

1-(3-Methylphenyl)bicyclo[2.2.1]heptane has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials, including polymers and advanced composites.

Mechanism of Action

The mechanism of action of 1-(3-Methylphenyl)bicyclo[2.2.1]heptane involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s bicyclic structure allows it to fit into binding sites with high specificity, potentially modulating biological pathways. For example, it may inhibit enzyme activity by occupying the active site or alter receptor function by binding to allosteric sites .

Comparison with Similar Compounds

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Bicyclo[2.2.1]heptane Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (K)	Key Applications
1-(3-Methylphenyl)bicyclo[2.2.1]heptane*	C₁₃H₁₆	172.27 (calc.)	~475 (est.)	Pharmaceuticals, materials science
1,7,7-Trimethylbicyclo[2.2.1]heptane (Bornane)	C₁₀H₁₈	138.25	446.63	Natural products, chiral synthesis
1-Bromobicyclo[2.2.1]heptane	C₇H₁₁Br	229.16	463.34	Synthetic intermediates
1-(3-Methoxyphenyl)bicyclo[2.2.1]heptane	C₁₃H₁₆O	188.27	~485 (est.)	Drug discovery

*Estimated values based on analogs.

Q & A

Basic Research Questions

Q. What are the common synthetic strategies for synthesizing bicyclo[2.2.1]heptane derivatives like 1-(3-Methylphenyl)bicyclo[2.2.1]heptane?

• Methodological Answer : The bicyclo[2.2.1]heptane scaffold is typically synthesized via [4 + 2] cycloaddition reactions, Diels-Alder reactions, or intramolecular cyclization. For example, asymmetric synthesis of bicyclo[2.2.1]heptane-1-carboxylates employs chiral auxiliaries (e.g., bornane sultam) to achieve enantioselectivity . Key challenges include controlling stereochemistry and regioselectivity. NMR spectroscopy (e.g., double-resonance experiments) is critical for confirming substitution patterns and isomer separation (endo vs. exo) .

Q. How can the stereochemical configuration of bicyclo[2.2.1]heptane derivatives be determined experimentally?

• Methodological Answer : Stereochemical assignment relies on NMR techniques, including NOE (Nuclear Overhauser Effect) and J-coupling analysis. For example, the endo/exo configuration of substituents can be resolved using 2D NMR (COSY, HSQC) and comparison with literature data. Crystallography is also used for absolute configuration determination . Descriptors like "exo" and "endo" are defined based on the spatial orientation relative to the bicyclic bridge .